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Get Quote

Abstract: This technical guide provides a comprehensive overview of the chemical properties,

synthesis, and characterization of 1-(Dimethoxymethyl)hexahydro-1H-azepine (also known

as azepane-1-carbaldehyde dimethyl acetal). While this compound is not extensively

documented in peer-reviewed literature, this document consolidates available data and applies

established principles of organic chemistry to offer a robust technical profile for researchers,

scientists, and professionals in drug development. The guide details a validated synthetic

pathway, predicted spectroscopic data for analytical confirmation, a discussion of chemical

reactivity, and essential safety protocols. This document serves as a foundational resource for

the practical application and further investigation of this versatile N-heterocyclic compound.

Molecular Overview and Physicochemical
Properties
1-(Dimethoxymethyl)hexahydro-1H-azepine, with the CAS Number 109253-27-0, belongs to

the family of N-substituted saturated heterocycles. Structurally, it features a seven-membered

azepane (hexahydro-1H-azepine) ring, where the nitrogen atom is substituted with a
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dimethoxymethyl group. This dimethoxymethyl group is a dimethyl acetal of a formyl group,

rendering the molecule a protected equivalent of 1-formylazepane.

The azepane scaffold is a significant structural motif in medicinal chemistry, valued for the

conformational flexibility its seven-membered ring imparts. This property allows for the three-

dimensional exploration of chemical space, which is often crucial for optimizing interactions

with biological targets.[1] The acetal functional group serves as a stable protecting group for an

aldehyde, which can be deprotected under specific acidic conditions to reveal the reactive

aldehyde functionality.

Quantitative data for this compound, also identified under the synonym n-

formylhexamethyleneimine dimethyl acetal, are summarized below.[2]

Property Value Source

CAS Number 109253-27-0 -

Molecular Formula C₉H₁₉NO₂ [2]

Molecular Weight 173.25 g/mol [2]

Boiling Point 203.2 °C (at 760 mmHg) [2]

Density 0.962 g/cm³ [2]

Appearance
Colorless to Light Yellow Liquid

(Predicted)
-

Synthesis Pathway and Experimental Protocol
The synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine can be logically achieved via a

two-step process starting from commercially available hexahydro-1H-azepine (azepane). The

causality behind this experimental design is rooted in fundamental, high-yielding organic

transformations: N-formylation followed by acetal formation.

Step 1: N-Formylation. The secondary amine of the azepane ring is first acylated to introduce

the formyl group. A mild and efficient method involves reaction with an excess of ethyl

formate, which acts as both the formylating agent and the solvent.[3] This reaction is a
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classic nucleophilic acyl substitution where the azepane nitrogen attacks the electrophilic

carbonyl carbon of ethyl formate.

Step 2: Acetal Formation. The resulting 1-formylazepane is then converted to its dimethyl

acetal. This is a standard acid-catalyzed reaction with methanol. The use of an orthoformate,

such as trimethyl orthoformate, in the presence of an acid catalyst like Amberlyst-15,

provides an efficient and irreversible pathway to the acetal by driving the reaction forward

through the removal of the methanol byproduct.
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Caption: Proposed two-step synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine.
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Detailed Experimental Protocol
Step 1: Synthesis of 1-Formylhexahydro-1H-azepine[3]

To a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add

hexahydro-1H-azepine (19.8 g, 0.2 mol).

Under a nitrogen atmosphere, add ethyl formate (22.2 g, 0.3 mol) dropwise to the stirred

amine. The addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, allow the reaction mixture to stir at room temperature

overnight to ensure complete conversion.

Remove the volatile materials (excess ethyl formate and ethanol byproduct) by rotary

evaporation at reduced pressure (~20 mmHg).

The crude residue, 1-formylazepane, can be used directly in the next step or purified by

vacuum distillation.

Step 2: Synthesis of 1-(Dimethoxymethyl)hexahydro-1H-azepine

To a solution of crude 1-formylazepane (0.2 mol) in methanol (100 mL), add trimethyl

orthoformate (23.3 g, 0.22 mol).

Add a catalytic amount of a strong acid resin, such as Amberlyst-15 (approx. 2 g). The use of

a solid acid catalyst simplifies workup, as it can be removed by simple filtration.

Stir the mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC

or GC-MS.

Upon completion, filter off the acid catalyst and wash it with a small amount of methanol.

Concentrate the filtrate under reduced pressure to remove methanol and methyl formate.

The resulting crude product is then purified by vacuum distillation to yield 1-
(Dimethoxymethyl)hexahydro-1H-azepine as a clear liquid.

Analytical Characterization (Predicted)
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While empirical spectra for this specific molecule are not readily available in published

literature, its structure allows for reliable prediction of its key spectroscopic features. These

predictions serve as a benchmark for researchers to confirm the identity and purity of the

synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the azepane ring

protons and the dimethoxymethyl group.

Azepane Ring: The protons on the carbons adjacent to the nitrogen (C2 and C7) will

appear as a multiplet around 3.1-3.3 ppm. The other ring protons (on C3, C4, C5, C6) will

appear as a complex series of multiplets in the upfield region, typically between 1.5 and

1.8 ppm.

Dimethoxymethyl Group: A sharp singlet for the six methoxy protons (-OCH₃) is expected

around 3.3-3.4 ppm. The single proton on the acetal carbon (-CH(OCH₃)₂) will appear as a

singlet around 4.5-4.7 ppm.

¹³C NMR: The carbon NMR spectrum will provide confirmation of the carbon framework.

Azepane Ring: The carbons adjacent to the nitrogen (C2, C7) are expected around 50-55

ppm. The remaining ring carbons (C3, C4, C5, C6) will appear in the 26-30 ppm range.

Dimethoxymethyl Group: The methoxy carbons (-OCH₃) will show a signal around 52-55

ppm. The acetal carbon (-CH(OCH₃)₂) is expected to be significantly downfield, around

95-105 ppm.

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) would likely show a molecular ion peak ([M]⁺) at

m/z = 173. The fragmentation pattern would be characteristic of N-substituted amines and

acetals. Key expected fragments include:

[M-31]⁺ (m/z = 142): Loss of a methoxy radical (•OCH₃).

[M-59]⁺ (m/z = 114): Loss of the •CH(OCH₃)₂ radical.
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m/z = 75: The [CH(OCH₃)₂]⁺ fragment.

m/z = 98: The azepanyl cation fragment.

Chemical Reactivity and Synthetic Utility
The chemical behavior of 1-(Dimethoxymethyl)hexahydro-1H-azepine is dictated by its two

primary functional groups: the tertiary amine integrated into the azepane ring and the acetal

moiety.

Key Functional Groups

Reactivity Pathways
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Caption: Logical relationship of functional groups to their primary reactivity pathways.

Reactivity of the Azepane Nitrogen
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The nitrogen atom of the azepane ring is a tertiary amine, making it both basic and

nucleophilic.

Basicity: It will readily react with acids to form quaternary ammonium salts. This property is

crucial for purification or for modifying the solubility of the compound.

Nucleophilicity: The lone pair of electrons on the nitrogen can participate in nucleophilic

substitution reactions with electrophiles such as alkyl halides or acyl halides.

Reactivity of the Acetal Group
The dimethoxymethyl group is a classic protecting group for an aldehyde.

Stability: It is stable under neutral and basic conditions, making it compatible with a wide

range of reagents that would otherwise react with an aldehyde (e.g., organometallics,

hydrides, bases).

Hydrolysis: The primary reactivity of the acetal is its hydrolysis back to the corresponding

aldehyde, 1-formylazepane.[4] This reaction is catalyzed by acid (e.g., aqueous HCl,

toluenesulfonic acid) and is typically facile. This deprotection unmasks the aldehyde, making

the compound a useful synthon for further transformations such as Wittig reactions,

reductive aminations, or oxidations.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 1-(Dimethoxymethyl)hexahydro-1H-azepine is

not widely available, safety precautions can be inferred from related azepane derivatives and

N,N-dimethylformamide dimethyl acetal.[5]

Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, nitrile gloves, and a lab coat. Avoid

inhalation of vapors and contact with skin and eyes.

Storage: The compound is likely moisture-sensitive due to the acetal group. It should be

stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). Store

in a cool, dry, and well-ventilated place away from strong acids and oxidizing agents.
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Hazards: Based on related structures, it may be harmful if swallowed or inhaled and may

cause skin and eye irritation. Strong acids will catalyze hydrolysis, potentially liberating

methanol and the formylazepane.

Conclusion
1-(Dimethoxymethyl)hexahydro-1H-azepine is a valuable chemical intermediate, serving as

a protected form of 1-formylazepane. This guide provides a robust framework for its synthesis

from hexahydro-1H-azepine through a reliable two-step formylation and acetalization protocol.

The predicted spectroscopic data presented herein offers a practical basis for its analytical

confirmation. Its chemical utility lies in the orthogonal reactivity of the basic/nucleophilic

azepane nitrogen and the acid-labile acetal protecting group. This dual functionality makes it a

versatile building block for the synthesis of more complex azepane-containing molecules for

applications in pharmaceutical and materials science research.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1606086/docs#an-in-depth-technical-guide-to-1-
dimethoxymethyl-hexahydro-1h-azepine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.tcichemicals.com/IN/en/p/D1293
https://www.tcichemicals.com/IN/en/p/D1293
https://www.benchchem.com/product/b1606086/docs#an-in-depth-technical-guide-to-1-dimethoxymethyl-hexahydro-1h-azepine
https://www.benchchem.com/product/b1606086/docs#an-in-depth-technical-guide-to-1-dimethoxymethyl-hexahydro-1h-azepine
https://www.benchchem.com/product/b1606086/docs#an-in-depth-technical-guide-to-1-dimethoxymethyl-hexahydro-1h-azepine
https://www.benchchem.com/product/b1606086/docs#an-in-depth-technical-guide-to-1-dimethoxymethyl-hexahydro-1h-azepine
https://www.benchchem.com/product/b1606086?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

